Cas no 2171839-92-0 (1-(3-tert-butyl-1-ethyl-1H-pyrazol-5-yl)ethan-1-amine)

• Product Name: 1-(3-tert-butyl-1-ethyl-1H-pyrazol-5-yl)ethan-1-amine
• CAS No: 2171839-92-0
• MF: C₁₁H₂₁N₃
• MW: 195.304542303085
• CID: 5997453
• PubChem ID: 165855329
• Update Time: 2025-05-20

1-(3-tert-butyl-1-ethyl-1H-pyrazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-tert-butyl-1-ethyl-1H-pyrazol-5-yl)ethan-1-amine
• EN300-1617688
• 2171839-92-0

• Inchi： 1S/C11H21N3/c1-6-14-9(8(2)12)7-10(13-14)11(3,4)5/h7-8H,6,12H2,1-5H3
• InChI Key： SFUNEGWINWPMKA-UHFFFAOYSA-N
• SMILES： N1(CC)C(C(C)N)=CC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 195.173547683g/mol
• Monoisotopic Mass: 195.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(3-tert-butyl-1-ethyl-1H-pyrazol-5-yl)ethan-1-amine

Comprehensive Overview of 1-(3-tert-butyl-1-ethyl-1H-pyrazol-5-yl)ethan-1-amine (CAS No. 2171839-92-0)

The compound 1-(3-tert-butyl-1-ethyl-1H-pyrazol-5-yl)ethan-1-amine (CAS No. 2171839-92-0) is a specialized pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tert-butyl group and an ethylamine side chain, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for heterocyclic compounds like 1-(3-tert-butyl-1-ethyl-1H-pyrazol-5-yl)ethan-1-amine has surged, driven by advancements in medicinal chemistry and crop protection. The compound’s pyrazole core is known for its versatility, often serving as a scaffold for designing molecules with anti-inflammatory, antifungal, or insecticidal properties. This aligns with current trends in green chemistry, where researchers seek eco-friendly alternatives for industrial applications.

One of the most frequently asked questions about CAS No. 2171839-92-0 revolves around its synthetic routes and purity optimization. Laboratories prioritize high-yield, scalable methods to produce this compound, often employing catalytic hydrogenation or reductive amination techniques. Analytical tools like HPLC and NMR spectroscopy are critical for verifying its structural integrity, ensuring compliance with Good Manufacturing Practices (GMP).

The pharmacokinetic profile of 1-(3-tert-butyl-1-ethyl-1H-pyrazol-5-yl)ethan-1-amine is another area of active investigation. Its lipophilic tert-butyl moiety may enhance membrane permeability, a desirable trait for central nervous system (CNS) drug candidates. Meanwhile, the ethylamine group offers opportunities for derivatization, enabling the creation of prodrugs or targeted delivery systems.

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In conclusion, 1-(3-tert-butyl-1-ethyl-1H-pyrazol-5-yl)ethan-1-amine represents a compelling case study in modern synthetic chemistry. Its dual utility in life sciences and material innovation underscores the importance of continued exploration. As industries pivot toward high-value specialty chemicals, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.